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Compound of Interest

Compound Name: Cc-401

Cat. No.: B1310489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the available safety and handling

information for the research compound CC-401. The data presented is compiled from publicly

accessible Material Safety Data Sheets (MSDS) and product information sheets. It is important

to note that comprehensive preclinical and clinical safety data for CC-401 is not widely

available in the public domain. Therefore, this document serves as a foundational resource and

should be supplemented with internal risk assessments and experimental data as it becomes

available.

Compound Identification and Properties
CC-401 is a research chemical with the following identifiers:

Identifier Value

CAS Registry Number 395104-30-0[1]

Molecular Formula C22H24N6O[1]

Molecular Weight 388.5 g/mol [1]

Appearance Crystalline solid[1]

Purity ≥98%[1]
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Safety and Handling Guidelines
The following guidelines are based on standard laboratory practices for handling chemical

compounds with unknown toxicological profiles.

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling CC-401 to minimize exposure.

PPE Specification

Respiratory Protection

Full-face particle respirator type N99 (US) or

type P2 (EN 143) respirator cartridges are

recommended if engineering controls are

insufficient. For sole protection, a full-face

supplied air respirator should be used.[2]

Hand Protection

Chemical-resistant gloves must be worn.

Inspect gloves prior to use and use proper glove

removal technique.[2]

Eye Protection
Appropriate safety glasses or goggles should be

worn.[3]

Skin and Body Protection
A lab coat and other protective clothing should

be worn to prevent skin contact.[4]

Engineering Controls
Control Recommendation

Ventilation
Work should be conducted in a well-ventilated

area or a chemical fume hood.[2][4]

Handling and Storage
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Aspect Guideline

Handling

Avoid ingestion, inhalation, and contact with

eyes, skin, and clothing.[1][2] Wash thoroughly

after handling.[1][2] Avoid dust formation.[2]

Storage

Store in a tightly closed container in a dry and

well-ventilated place.[2] Recommended long-

term storage is at -20°C.[1][2] It should be stable

for at least two years at this temperature.[1]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If breathing stops, give artificial

respiration.[2]

Skin Contact
Flush with copious amounts of water and

remove contaminated clothing.[2]

Eye Contact

Flush with copious amounts of water for at least

15 minutes, separating the eyelids with fingers.

[2]

Ingestion
Wash out mouth with copious amounts of water.

Do NOT induce vomiting.[2]

In all cases of exposure, seek immediate medical attention.[2]

Solubility and Solution Preparation
Solvent Solubility

DMSO and Dimethylformamide Approximately 30 mg/mL[1]

PBS (pH 7.2) Approximately 2 mg/mL[1]
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Stock solutions in organic solvents should be purged with an inert gas.[1] Aqueous solutions

are not recommended for storage for more than one day.[1] When preparing for biological

experiments, ensure the residual amount of organic solvent is insignificant.[1]

Experimental Protocols
Detailed experimental protocols for the safety and handling of CC-401 are not publicly

available. The following logical workflow is a generalized representation for handling a novel

research compound.
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General Workflow for Handling CC-401
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Compound Handling
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A generalized workflow for the safe handling of CC-401.
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Signaling Pathways
Information regarding the specific signaling pathways targeted by CC-401 is not available in the

provided search results. For research purposes, it is crucial to determine the mechanism of

action and potential off-target effects through dedicated in-vitro and in-vivo studies. A general

logical relationship for investigating the mechanism of action is presented below.
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Investigative Workflow for CC-401 Mechanism of Action

In-Vitro Studies In-Vivo Studies
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A logical workflow for elucidating the signaling pathway of CC-401.

Disclaimer
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This document is intended for informational purposes only and is based on limited publicly

available data. The toxicological properties of CC-401 have not been fully investigated.[4] It is

the responsibility of the user to conduct a thorough risk assessment before handling this

compound. All laboratory work should be performed by trained personnel in a suitably equipped

facility. The information provided here is not a substitute for professional safety guidance and

institutional protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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